Cas no 946199-65-1 (methyl 4-2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate)

• Product Name: methyl 4-2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate
• CAS No: 946199-65-1
• MF: C₂₁H₁₇FN₂O₄S₂
• MW: 444.499086141586
• CID: 5809253
• PubChem ID: 25284480
• Update Time: 2025-06-30

methyl 4-2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS024495790
• methyl 4-[2-(2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzoate
• methyl 4-(2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzoate
• F5084-0329
• 946199-65-1
• methyl 4-2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate

• Inchi： 1S/C21H17FN2O4S2/c1-28-20(27)14-4-8-16(9-5-14)23-19(26)10-17-11-29-21(24-17)30-12-18(25)13-2-6-15(22)7-3-13/h2-9,11H,10,12H2,1H3,(H,23,26)
• InChI Key： DGCMJIWSHAQPKZ-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC(C(=O)OC)=CC=1)=O)SCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 444.06137754g/mol
• Monoisotopic Mass: 444.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 139Ų

Additional information on methyl 4-2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate

Compound CAS No. 946199-65-1: Methyl 4-[2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamido]benzoate

The compound with CAS No. 946199-65-1, commonly referred to as methyl 4-[2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamido]benzoate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a thiazole ring, a fluorophenyl group, and an acetamide moiety, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of compounds like CAS No. 946199-65-1 in the development of advanced materials and pharmaceutical agents. The presence of the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is particularly notable for its ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes. This makes the compound a valuable precursor in the synthesis of more complex molecules with tailored functionalities.

The fluorophenyl group within the structure introduces electronic effects that enhance the compound's stability and reactivity under specific conditions. Fluorinated aromatic systems are widely recognized for their role in modulating physical properties such as solubility, lipophilicity, and bioavailability, making them highly desirable in drug design and material science applications.

In terms of synthesis, the preparation of methyl 4-[2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamido]benzoate involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. These include nucleophilic substitution reactions, oxidation processes, and acetylation steps that ensure the precise construction of the molecule's intricate architecture.

Recent research has also explored the potential of this compound in catalytic applications. The sulfur-containing groups within its structure are known to act as effective ligands in transition metal-catalyzed reactions, offering new avenues for asymmetric synthesis and enantioselective catalysis. This has led to increased interest in the compound as a building block for creating enantioselective catalysts with applications in pharmaceutical manufacturing.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Advanced molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These findings have paved the way for innovative approaches to drug discovery and material design.

In conclusion, CAS No. 946199-65-1, or methyl 4-[2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamido]benzoate, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation while addressing pressing challenges in healthcare and materials science.